Cas no 2227661-07-4 (2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227661-07-4
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 6083371
• PubChem ID: 165885477
• Update Time: 2025-05-25

2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• 2227661-07-4
• EN300-1948811
• 2-fluoro-6-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol

• Inchi： 1S/C8H6F4O2/c9-5-3-1-2-4(6(5)13)7(14)8(10,11)12/h1-3,7,13-14H/t7-/m1/s1
• InChI Key： DOIMBQJEDGOYST-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1O)F)O)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol

Introduction to 2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227661-07-4)

Chemical Overview

2-fluoro-6-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, commonly referred to by its CAS number CAS No. 2227661-07-4, is a highly specialized organic compound with a complex structure. This compound belongs to the family of fluorinated aromatic alcohols and has garnered significant attention in recent years due to its unique properties and potential applications in various fields. The molecule consists of a phenolic ring substituted with a fluoro group at the 2-position and a chiral trifluorohydroxyethyl group at the 6-position. The presence of multiple fluorine atoms and the hydroxyl group introduces intriguing electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

Structural Features

The molecular structure of CAS No. 2227661-07-4 is characterized by its phenolic core with two distinct substituents. The fluoro group at the 2-position contributes to the compound's electron-withdrawing properties, while the trifluorohydroxyethyl group at the 6-position introduces steric hindrance and additional electronic effects. The chirality at the hydroxyethyl carbon (denoted by the (1R) configuration) adds another layer of complexity, making this compound a valuable tool in stereochemical studies. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution and conformational preferences of this molecule with unprecedented accuracy.

Physical Properties

The physical properties of CAS No. 2227661-07-4 are heavily influenced by its fluorinated substituents. The compound exhibits a high melting point due to the strong intermolecular hydrogen bonding between the hydroxyl groups and other polar functional groups. Its solubility in organic solvents is moderate, while it shows limited solubility in water due to the hydrophobic nature of the trifluoromethyl groups. Recent studies have also highlighted its stability under various reaction conditions, making it suitable for use in demanding chemical processes.

Chemical Reactivity

The reactivity of CAS No. 2227661-07-4 is primarily governed by its phenolic hydroxyl group and the electron-withdrawing fluoro substituents. These features make it an excellent candidate for nucleophilic aromatic substitution reactions, where the phenolic ring can act as an electron-deficient site for incoming nucleophiles. Additionally, the trifluorohydroxyethyl group can participate in various oxidation-reduction reactions, offering versatility in synthetic applications. Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic properties.

Synthesis and Applications

The synthesis of CAS No. 22